Cas no 1704112-86-6 (1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine)

• Product Name: 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine
• CAS No: 1704112-86-6
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6232677
• PubChem ID: 117104584
• Update Time: 2025-10-24

1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine
• 1704112-86-6
• EN300-1964775
• 1-[6-(trifluoromethyl)pyridin-3-yl]cyclopentan-1-amine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)9-4-3-8(7-16-9)10(15)5-1-2-6-10/h3-4,7H,1-2,5-6,15H2
• InChI Key： DWOUNCSJYNQAQW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1(CCCC1)N)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine

Introduction to 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine (CAS No. 1704112-86-6)

1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine, with the CAS number 1704112-86-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a cyclopentanamine moiety with a trifluoromethylpyridine substituent. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine involves a series of well-defined chemical reactions, including the formation of the cyclopentanamine core and the subsequent introduction of the trifluoromethylpyridine substituent. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings.

In terms of its chemical properties, 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine exhibits high stability under various conditions, which is crucial for its potential use in pharmaceutical formulations. The trifluoromethyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and tissue penetration. Additionally, the pyridine ring provides electronic conjugation, which can influence the compound's reactivity and binding affinity to biological targets.

The biological activity of 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine has been extensively studied in recent years. Research has shown that this compound possesses potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to exhibit selective inhibition of specific kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and inflammatory disorders.

In preclinical studies, 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine has demonstrated promising therapeutic effects in animal models of disease. It has been shown to effectively reduce tumor growth and inhibit metastasis in cancer models, as well as to ameliorate symptoms in models of inflammatory diseases such as arthritis. These findings suggest that this compound may have broad therapeutic applications across multiple disease areas.

The pharmacokinetic profile of 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine has also been investigated. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and distributes well to target tissues. Its metabolic stability and low toxicity profile further support its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical development, with phase II trials planned to assess its efficacy in specific disease indications.

In conclusion, 1-6-(trifluoromethyl)pyridin-3-ylcyclopentan-1-amnine (CAS No. 1704112-86-6) represents a promising compound with significant potential for therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound is poised to make a meaningful impact on patient care.